Cas no 308355-91-1 (1,2-Cyclohexanediol,3-methyl-6-(1-methylethyl)-, (1S,2R,3R,6S)-)

1,2-Cyclohexanediol,3-methyl-6-(1-methylethyl)-, (1S,2R,3R,6S)- structure
308355-91-1 structure
Product Name:1,2-Cyclohexanediol,3-methyl-6-(1-methylethyl)-, (1S,2R,3R,6S)-
CAS No:308355-91-1
MF:C10H20O2
MW:172.264603614807
CID:300558
Update Time:2024-01-27

1,2-Cyclohexanediol,3-methyl-6-(1-methylethyl)-, (1S,2R,3R,6S)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclohexanediol,3-methyl-6-(1-methylethyl)-, (1S,2R,3R,6S)-
    • 1,2-Cyclohexanediol,3-methyl-6-(1-methylethyl)-,(1S,2R,3R,6S)-(9CI)
    • 1,2-Cyclohexanediol, 3-methyl-6-(1-methylethyl)-, (1S,2R,3R,6S)-
    • Inchi: 1S/C10H20O2/c1-6(2)8-5-4-7(3)9(11)10(8)12/h6-12H,4-5H2,1-3H3/t7-,8+,9-,10+/m1/s1
    • InChI Key: WQFGPARDTSBVLU-RGOKHQFPSA-N
    • SMILES: [C@H]1(O)[C@H](C(C)C)CC[C@@H](C)[C@H]1O

Computed Properties

  • Exact Mass: 172.146
  • Monoisotopic Mass: 172.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
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